6’-Hydroxymethyl Simvastatin
6’-Hydroxymethyl Simvastatin
Brand Name:
Vulcanchem
CAS No.:
114883-29-3
VCID:
VC0018347
InChI:
InChI=1S/C25H38O6/c1-5-25(3,4)24(29)31-21-11-16(14-26)10-17-7-6-15(2)20(23(17)21)9-8-19-12-18(27)13-22(28)30-19/h6-7,10,15-16,18-21,23,26-27H,5,8-9,11-14H2,1-4H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)CO
Molecular Formula:
C25H38O6
Molecular Weight:
434.6 g/mol
6’-Hydroxymethyl Simvastatin
CAS No.: 114883-29-3
Reference Standards
VCID: VC0018347
Molecular Formula: C25H38O6
Molecular Weight: 434.6 g/mol
| CAS No. | 114883-29-3 |
|---|---|
| Product Name | 6’-Hydroxymethyl Simvastatin |
| Molecular Formula | C25H38O6 |
| Molecular Weight | 434.6 g/mol |
| IUPAC Name | [(1S,3R,7S,8S,8aR)-3-(hydroxymethyl)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C25H38O6/c1-5-25(3,4)24(29)31-21-11-16(14-26)10-17-7-6-15(2)20(23(17)21)9-8-19-12-18(27)13-22(28)30-19/h6-7,10,15-16,18-21,23,26-27H,5,8-9,11-14H2,1-4H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1 |
| Standard InChIKey | ATPFRGQBOVFFQM-HGQWONQESA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O)CO |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)CO |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)CO |
| Synonyms | 2,2-Dimethylbutanoic Acid [1S-[1α,3α,7α,8β(2S*,4S*),8aβ]]-1,2,3,7,8,8a_x000B_-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy_x000B_-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl Ester |
| PubChem Compound | 14373163 |
| Last Modified | Nov 11 2021 |
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